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An In-depth Technical Guide to 2-Bromo-3-fluoropropionic Acid: Synthesis, Properties, and
Applications in Modern Drug Discovery

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Bromo-3-fluoropropionic acid,
a valuable halogenated building block for researchers, medicinal chemists, and professionals in
drug development. We will delve into its fundamental chemical properties, explore plausible
synthetic routes, discuss its strategic application in the synthesis of complex molecules, and
outline critical safety and handling protocols.

Core Chemical Identity and Properties

2-Bromo-3-fluoropropionic acid (CAS No: 16652-36-1) is a trifunctional organic compound
featuring a carboxylic acid, a bromine atom at the alpha (a) position, and a fluorine atom at the
beta () position. This unique arrangement of functional groups makes it a highly versatile
intermediate for introducing complex motifs in medicinal chemistry and materials science.
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The Simplified Molecular-Input Line-Entry System (SMILES) notation for this compound is
OC(=0)C(Br)CF. This string concisely represents the connectivity of the atoms: a carboxylic
acid group (OC(=0)) is attached to a carbon which is also bonded to a bromine atom (C(Br))
and a fluoromethyl group (CF).

For stereospecific applications, the chiral versions are also of significant interest. For example,
the SMILES notation for the (2R)-enantiomer is C(Br)F.[1]

Physicochemical Properties

The physical and chemical properties of 2-Bromo-3-fluoropropionic acid are dictated by its
functional groups. The presence of fluorine, a highly electronegative atom, significantly
influences the acidity of the carboxylic proton and the reactivity of the adjacent C-Br bond.

Property Value Source
CAS Number 16652-36-1

Molecular Formula CsH4BrrFO2 [1]
Molecular Weight 170.97 g/mol

SMILES OC(=0)C(Br)CF

Form Liquid

Density 1.954 g/mL at 25 °C

Refractive Index n20/D 1.466

Flash Point > 110 °C (>230 °F)

Structural Representation

The 2D chemical structure provides a clear visualization of the atomic arrangement and
functional groups.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2-bromo-3-fluoropropanoic-acid
https://www.benchchem.com/product/b1267303/docs?utm_src=pdf-body#2-bromo-3-fluoropropionic-acid-smiles-notation
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2-bromo-3-fluoropropanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Fluoropropionic Acid
(Precursor)

Step 1

y
Brz, PBrs (cat.)
(Hell-Volhard-Zelinsky Reaction)

—orms reactive species

v
G\cyl Bromide Intermediate)

Step 2

2-Bromo-3-fluoropropionic acid
(Final Product)

Click to download full resolution via product page

Caption: Plausible synthetic pathway via a-bromination.
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Applications in Drug Discovery and Medicinal
Chemistry

The true value of 2-Bromo-3-fluoropropionic acid lies in its utility as a versatile building
block. The incorporation of fluorine into drug candidates is a widely adopted strategy in
medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity. [2]
[3]Fluorine's high electronegativity can alter the pKa of nearby functional groups and modulate
conformation, leading to improved pharmacological profiles. [2] This reagent provides a
scaffold with three distinct reactive handles:

o Carboxylic Acid: Can be readily converted into esters, amides, or other derivatives to interact
with biological targets or improve cell permeability.

e a-Bromo Group: A good leaving group, ideal for nucleophilic substitution reactions to
introduce amines, thiols, azides, or for forming carbon-carbon bonds.

o [B-Fluoro Group: A metabolically stable fluorine atom that can serve as a hydrogen bond
acceptor and enhance the lipophilicity of the local molecular environment. [4]

Exemplary Application: Synthesis of a Novel Fluorinated
Amino Acid

A primary application for this building block is in the synthesis of unnatural amino acids, which
are crucial components of peptidomimetics and enzyme inhibitors. The following protocol
outlines a hypothetical, yet chemically sound, synthesis of a novel B-fluoro-a-amino acid.

Objective: To synthesize 3-fluoro-2-aminopropionic acid derivative via nucleophilic substitution
of the bromide with an azide, followed by reduction.

Experimental Protocol:
» Azide Displacement (Sn2 Reaction):

o Dissolve 1 equivalent of 2-Bromo-3-fluoropropionic acid in a polar aprotic solvent (e.g.,
DMF).

o Add 1.2 equivalents of sodium azide (NaNs).
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o Causality: DMF is chosen to solubilize the reactants and facilitate the Sn2 reaction.
Sodium azide is a potent nucleophile for introducing the azido group, which is a precursor
to the amine.

o Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

o Reduction of the Azide:

o Once the starting material is consumed, carefully add 1.5 equivalents of a reducing agent,
such as triphenylphosphine (PPhs), followed by water (Staudinger reduction), or perform
catalytic hydrogenation (Hz, Pd/C).

o Causality: The Staudinger reduction is a mild method for converting azides to amines.
Catalytic hydrogenation is an alternative clean reduction method.

o Stir until the azide intermediate is fully converted to the amine.
o Workup and Purification:
o Perform an aqueous workup to remove inorganic salts and solvent.

o Purify the crude product using column chromatography or crystallization to yield the
desired fluorinated amino acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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